Cas no 391239-68-2 ((3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate)

• Product Name: (3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate
• CAS No: 391239-68-2
• MF: C₁₇H₁₅Cl₂NO₃
• MW: 352.211902856827
• CID: 5330703
• Update Time: 2025-05-20

(3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chloro-4-methylphenyl)amino]-2-oxoethyl (4-chlorophenyl)acetate
• [2-(3-chloro-4-methylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate
• STL196514
• 2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl 2-(4-chlorophenyl)acetate
• (3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate

• Inchi： 1S/C17H15Cl2NO3/c1-11-2-7-14(9-15(11)19)20-16(21)10-23-17(22)8-12-3-5-13(18)6-4-12/h2-7,9H,8,10H2,1H3,(H,20,21)
• InChI Key： HGWSRZGFDZAJLX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(COC(CC1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 411
• XLogP3: 4.2
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate

Comprehensive Overview of (3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate (CAS No. 391239-68-2)

(3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate, with the CAS number 391239-68-2, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a carbamoylmethyl group and two chlorinated phenyl rings. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of (3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate can be represented as follows: C₁₇H₁₅Cl₂NO₃. The presence of the chlorinated phenyl groups and the carbamoylmethyl moiety imparts specific chemical properties that are crucial for its utility in various synthetic pathways. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and esterification processes.

In the realm of pharmaceutical research, (3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate has shown promise as a key intermediate in the development of novel drugs. Recent studies have highlighted its potential as a building block for compounds with therapeutic properties, particularly in the areas of oncology and neurology. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibited significant anti-cancer activity against various tumor cell lines. The researchers found that the chlorinated phenyl groups played a critical role in enhancing the compound's cytotoxic effects, making it an attractive candidate for further drug development.

Beyond its applications in oncology, (3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate has also been explored for its potential neuroprotective properties. A study conducted by a team at the University of California (2020) investigated the effects of this compound on neuronal cells under conditions of oxidative stress. The results indicated that the compound effectively reduced oxidative damage and promoted cell survival, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of (3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-chloro-4-methylphenyl isocyanate with 2-(4-chlorophenyl)acetic acid to form the desired product. This process can be optimized using modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, to enhance efficiency and reduce environmental impact.

In addition to its pharmaceutical applications, (3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate has also found use in other areas of chemistry, including materials science and analytical chemistry. For example, it has been utilized as a functional monomer in the preparation of polymer-based materials with unique properties, such as enhanced mechanical strength and thermal stability. In analytical chemistry, the compound has been employed as a derivatizing agent for improving the detection sensitivity of certain analytes in chromatographic analyses.

The safety profile of (3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate is an important consideration for both researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure safety. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and storing the compound in a cool, dry place away from incompatible substances.

In conclusion, (3-chloro-4-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate (CAS No. 391239-68-2) is a versatile organic compound with significant potential across multiple scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working on drug discovery, materials science, and analytical chemistry. As ongoing research continues to uncover new applications and insights into its behavior, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.